Cas no 283608-37-7 (3-(1-Hydroxyethyl)benzoic Acid)

• Product Name: 3-(1-Hydroxyethyl)benzoic Acid
• CAS No: 283608-37-7
• MF: C₉H₁₀O₃
• MW: 166.173902988434
• MDL: MFCD09032018
• CID: 1089912
• Update Time: 2025-08-03

3-(1-Hydroxyethyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-Hydroxyethyl)benzoic acid
• 3-(1-Hydroxy-ethyl)-benzoic acid
• AC-20721
• AG-C-22167
• AGN-PC-00BONA
• AK141759
• Benzoic acid, 3-(1-hydroxyethyl)-
• CTK6A5445
• SureCN3442890
• FCH864293
• AX8281903
• 3-(1-Hydroxyethyl)benzoic Acid

• MDL： MFCD09032018
• Inchi： 1S/C9H10O3/c1-6(10)7-3-2-4-8(5-7)9(11)12/h2-6,10H,1H3,(H,11,12)
• InChI Key： YKTWYBWPBDPIQI-UHFFFAOYSA-N
• SMILES： OC(C)C1C=CC=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 166.063
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 167
• XLogP3: 1.5
• Topological Polar Surface Area: 57.5

Experimental Properties

• PSA: 57.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids